Cas no 25362-67-8 (Cyclopentaneaceticacid, 2-carboxy-3-methyl- (8CI,9CI))

• Product Name: Cyclopentaneaceticacid, 2-carboxy-3-methyl- (8CI,9CI)
• CAS No: 25362-67-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 269251
• PubChem ID: 12301971
• Update Time: 2025-04-19

Cyclopentaneaceticacid, 2-carboxy-3-methyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 2-carboxy-3-methyl- (8CI,9CI)
• Boschnialinicacid
• 2-(carboxymethyl)-5-methylcyclopentane-1-carboxylic acid
• DTXSID20486625
• 25362-67-8

• Inchi： 1S/C9H14O4/c1-5-2-3-6(4-7(10)11)8(5)9(12)13/h5-6,8H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： CSBVBDDIVGIGMF-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6